Cas no 20194-41-6 (Epicatechin-pentaacetate)
Epicatechin-pentaacetate structure
Epicatechin-pentaacetate Properties
Names and Identifiers
-
- Epicatechin-pentaacetate
- (2R,3R)-2-(3,4-Diacetoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-tri yl triacetate
- EPICATECHIN PENTAACETATE
- (-)-epicatechin pentaacetate
- (-)-Epicatechin-pentaacetat
- 1H-Isoindol-1-one, 3,3,4,5,6,7-hexachloro-2,3-dihydro-
- 3,3,4,5,6,7-Hexachlorisoindolin-1-on
- 3,3,4,5,6,7-Hexachlor-isoindolin-1-on
- 3,3',4',5,7-O-pentaacetyl-(-)-epicatechin
- 3,5,7,3',4'-pentaacetyl epicatechin
- CTK1E3780
- pentaacetate of (-)-epicatechin
- penta-O-acetyl-(-)-epicatechin
- (-)-Pentaacetylepicatechin
- (-)-Epicatechin-pentaacetate
- [ "" ]
- Spectrum4_001633
- CCG-38704
- FS-9530
- SPBio_000570
- Spectrum3_001219
- KBioSS_002522
- 20194-41-6
- BDBM50437696
- Spectrum_001964
- KBio2_002514
- 2H-1-Benzopyran-3,5,7-triol, 2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, triacetate, (2R,3R)-
- SR-05000002728-2
- BRD-K93674274-001-02-0
- CS-0024286
- BSPBio_002638
- (2R,3R)-2-(3,4-Diacetoxyphenyl)chroman-3,5,7-triyl triacetate
- KBio2_007650
- SR-05000002728-1
- SR-05000002728
- Spectrum2_000465
- Epicatechinpentaacetate
- CHEMBL2408677
- SPECTRUM1504256
- KBio2_005082
- HY-N3827
- [(2R,3R)-5,7-diacetyloxy-2-(3,4-diacetyloxyphenyl)-3,4-dihydro-2H-chromen-3-yl] acetate
- Spectrum5_000445
- AKOS016034197
- SDCCGMLS-0066813.P001
- NCGC00178559-01
- SCHEMBL14691288
- KBio3_002138
- KBioGR_002065
- ((2R,3R)-5,7-diacetyloxy-2-(3,4-diacetyloxyphenyl)-3,4-dihydro-2H-chromen-3-yl) acetate
- (2R,3R)-5,7-bis(acetyloxy)-2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-2H-1-benzopyran-3-yl acetate
- Epicatechin pentaacetic acid
- +Expand
-
- BKYWAYNSDFXIPL-JWQCQUIFSA-N
- InChI=1S/C25H24O11/c1-12(26)31-18-9-21(33-14(3)28)19-11-24(35-16(5)30)25(36-22(19)10-18)17-6-7-20(32-13(2)27)23(8-17)34-15(4)29/h6-10,24-25H,11H2,1-5H3/t24-,25-/m1/s1
- CC(=O)Oc1ccc(cc1OC(=O)C)[C@@H]2[C@@H](Cc3c(cc(cc3OC(=O)C)OC(=O)C)O2)OC(=O)C
Computed Properties
- 500.13186158g/mol
- 0
- 11
- 11
- 500.13186158g/mol
- 36
- 855
- 0
- 2
- 0
- 0
- 0
- 1
- 2.4
- 141Ų
Experimental Properties
- 2.99570
- 140.73000
- 624.2±55.0 °C at 760 mmHg
- 0.0±1.8 mmHg at 25°C
- 266.6±31.5 °C
- Powder
- 1.4±0.1 g/cm3
Epicatechin-pentaacetate Related Literature
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Zequan Liu,Demin Jiang,Min Song Nanoscale, 2023,15, 15739-15748
-
Deepa Oberoi,Parveen Dagar,Uday Shankar,Giriraj Vyas,Anil Kumar,Satyajit Sahu,Anasuya Bandyopadhyay New J. Chem., 2018,42, 19090-19100
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Chang-Ho Choi,Elizabeth Allan-Cole,Chih-hung Chang CrystEngComm, 2017,19, 1265-1272
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Angeline Pelus,Gaëlle Bordes,Sophie Barbe,Younes Bouchiba,Callum Burnard,Juan Cortés,Brice Enjalbert,Jeremy Esque,Alejandro Estaña,Régis Fauré,Anthony K. Henras,Stéphanie Heux,Claude Le Men,Pierre Millard,Sébastien Nouaille,Julien Pérochon,Marion Toanen,Gilles Truan,Amandine Verdier,Camille Wagner,Yves Romeo,Cédric Y. Montanier Biomater. Sci., 2021,9, 7444-7455
-
Gabriel Gauci,David C. Magri RSC Adv., 2022,12, 35270-35278
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Mayara Klimuk Uchiyama,Koiti Araki,Hiro Goto,Maria Claudia França Cunha Felinto,Ana Olivia de Souza,Hermi Felinto de Brito,Magnus Gidlund J. Mater. Chem. B, 2022,10, 247-261
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Hong Wang,Yang Xu,Tao Pang,Baojiu Chen,Fangyun Xin,Mingming Xing,Meng Tian,Yao Fu,Xixian Luo,Ying Tian Nanoscale, 2022,14, 962-968
20194-41-6 (Epicatechin-pentaacetate) Related Products
- 989-51-5((-)-Epigallocatechin gallate)
- 1257-08-5((-)-Epicatechin gallate)
- 4233-96-9((-)-Gallocatechin gallate)
- 130405-40-2(BCatechin gallate)
- 128585-96-6(Pingbeimine C)
- 16198-01-9(2H-1-Benzopyran-3,5,7-triol,2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, 3,5,7-triacetate, (2R,3S)-)
- 5127-64-0((-)-GALLOCATECHIN-3-GALLATE)
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